Cas no 1708445-07-1 (5-Ethanesulfonyl-4-(2-fluoro-phenyl)-thiazol-2-ylamine)

• Product Name: 5-Ethanesulfonyl-4-(2-fluoro-phenyl)-thiazol-2-ylamine
• CAS No: 1708445-07-1
• MF: C₁₁H₁₁FN₂O₂S₂
• MW: 286.345643281937
• CID: 5191428
• Update Time: 2025-05-19

5-Ethanesulfonyl-4-(2-fluoro-phenyl)-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Ethanesulfonyl-4-(2-fluoro-phenyl)-thiazol-2-ylamine

• Inchi： 1S/C11H11FN2O2S2/c1-2-18(15,16)10-9(14-11(13)17-10)7-5-3-4-6-8(7)12/h3-6H,2H2,1H3,(H2,13,14)
• InChI Key： IYQUAGHWQOIBHN-UHFFFAOYSA-N
• SMILES： S1C(S(CC)(=O)=O)=C(C2=CC=CC=C2F)N=C1N

Additional information on 5-Ethanesulfonyl-4-(2-fluoro-phenyl)-thiazol-2-ylamine

Introduction to 5-Ethanesulfonyl-4-(2-fluoro-phenyl)-thiazol-2-ylamine (CAS No. 1708445-07-1)

5-Ethanesulfonyl-4-(2-fluoro-phenyl)-thiazol-2-ylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1708445-07-1, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including an ethanesulfonyl moiety and a thiazole ring, which are known to contribute to its unique chemical and biological properties.

The ethanesulfonyl group, specifically, is a sulfonamide derivative that is frequently employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. In contrast, the thiazole ring is a heterocyclic structure that has been widely investigated for its role in various biological processes. The presence of a 2-fluoro-phenyl substituent further modifies the electronic and steric properties of the molecule, making it an intriguing candidate for drug development.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions between this compound and biological targets. Studies have indicated that 5-Ethanesulfonyl-4-(2-fluoro-phenyl)-thiazol-2-ylamine exhibits promising binding affinity with certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary computational studies have highlighted its interaction with enzymes involved in inflammatory pathways, which are critical in conditions such as arthritis and autoimmune diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the ethanesulfonyl group typically involves sulfonylation reactions, while the incorporation of the thiazole ring can be achieved through cyclization reactions. The final step involves the attachment of the 2-fluoro-phenyl moiety, which often requires protective group strategies to prevent unwanted side reactions.

In terms of biological activity, 5-Ethanesulfonyl-4-(2-fluoro-phenyl)-thiazol-2-ylamine has shown intriguing properties in vitro. Research has demonstrated its ability to modulate certain signaling pathways that are associated with neurodegenerative diseases. The fluorine atom in the phenyl ring is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of the compound. This feature is increasingly important in drug design, where optimizing pharmacokinetic profiles is essential for clinical success.

The thiazole core of this molecule also plays a crucial role in its biological activity. Thiazole derivatives are well-documented for their antimicrobial and anti-inflammatory properties. By combining this core structure with other functional groups such as the ethanesulfonyl moiety, researchers aim to develop compounds that exhibit enhanced efficacy and selectivity. The specific arrangement of these groups can fine-tune the pharmacological profile of the molecule, making it more suitable for targeted therapies.

Efforts are ongoing to explore the potential applications of 5-Ethanesulfonyl-4-(2-fluoro-phenyl)-thiazol-2-ylamine in clinical settings. Preclinical studies are being conducted to evaluate its safety profile and therapeutic potential. These studies often involve animal models to assess various parameters such as toxicity, pharmacokinetics, and pharmacodynamics. The results from these studies will provide valuable insights into whether this compound can progress to human trials and eventually become a viable therapeutic option.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can lead to significant improvements in drug properties such as potency, selectivity, and bioavailability. In the case of 5-Ethanesulfonyl-4-(2-fluoro-phenyl)-thiazol-2-ylamine, the fluorine atom in the phenyl ring contributes to these desirable characteristics. It also enhances interactions with biological targets by influencing electronic distributions within the molecule.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that allow for greater precision and efficiency in drug development. Techniques such as flow chemistry and automated synthesis have made it possible to produce complex molecules like 5-Ethanesulfonyl-4-(2-fluoro-phenyl)-thiazol-2-ylamine with higher yields and purities than traditional batch processing methods.

In conclusion, 5-Ethanesulfonyl-4-(2-fluoro-phenyl)-thiazol-2-ylamine (CAS No. 1708445-07-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the ethanesulfonyl group, thiazole ring, and fluorinated phenyl moiety, contribute to its interesting biological properties. Ongoing research aims to fully elucidate its therapeutic potential and develop it into a novel therapeutic agent for various diseases.